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Compound of Interest

Compound Name: Diglycolic acid

Cat. No.: B032558

This guide provides essential safety and logistical information for researchers, scientists, and
drug development professionals working with Diglycolic acid. Adherence to these procedures
is critical for ensuring personal safety and maintaining a secure laboratory environment.

Diglycolic acid is classified as harmful if swallowed, a skin irritant, a serious eye irritant, and
may cause respiratory irritation.[1][2][3] Understanding and mitigating these risks through
proper handling and personal protective equipment (PPE) is paramount.

Operational Plan: Handling and Storage

1. Engineering Controls:

Always handle Diglycolic acid in a well-ventilated area.[1]

For procedures that may generate dust, use a chemical fume hood.[2][4]

Ensure that eyewash stations and safety showers are readily accessible and in close
proximity to the workstation.[2]

N

. Pre-Handling Checks:

Inspect all PPE for integrity before use. Gloves must be checked for any signs of
degradation or punctures.[5]
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e Ensure you are familiar with the location and operation of all safety equipment, including fire
extinguishers, spill kits, and emergency exits.

3. Handling Procedure:

e Avoid the formation of dust when handling the solid form.[2][6]

e Avoid contact with skin and eyes.[5]

e Do not eat, drink, or smoke in the area where Diglycolic acid is handled or stored.[1][2][7]
» After handling, wash hands, forearms, and face thoroughly.[1][2][7]

o Keep the container tightly closed when not in use.[2][8]

4., Storage:

o Store in a dry, cool, and well-ventilated place.[8]

» Keep containers tightly closed and store away from incompatible materials such as strong
oxidizing agents, bases, and reducing agents.[1][4]

Hazard and Exposure Data

The following table summarizes key quantitative data regarding the toxicity of Diglycolic acid.
No specific occupational exposure limits have been established by region-specific regulatory
bodies.[2]

Hazard Metric Value and Species Classification

Acute Oral Toxicity (LD50) 500 mg/kg (Rat) Harmful if swallowed.[4][7]

Harmful if swallowed, Causes
GHS Hazard Statements H302, H315, H319 skin irritation, Causes serious
eye irritation.[3][7]

Indicates a less severe hazard,
GHS Signal Word Warning but one that can still cause
harm.[7][9]
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Personal Protective Equipment (PPE) Protocol

The selection of appropriate PPE is based on the potential for exposure. The following is a
step-by-step guide to ensure adequate protection.
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Risk Assessment

Start: Handling Diglycolic Acid

Potential for Dust or Aerosol Generation?

— e

Yes No

PPE Selection

Respiratory Protection:
- N95 Dust Mask (minimum)
- Air-purifying respirator if high dust
- SCBA for spills/femergencies

Standard Room Ventilation Sufficient

Eye & Face Protection:
- Safety glasses with side shields (minimum)
- Chemical safety goggles
- Face shield for splash risk

Hand Protection:
- Chemical-resistant gloves
(e.g., Nitrile, Neoprene, Butyl)
- Inspect before use

Body Protection:
- Lab Coat (minimum)
- Chemical Resistant Apron/Suit for large quantities

Final Actions

Proceed with Handling

Click to download full resolution via product page

Caption: PPE selection workflow for handling Diglycolic acid.
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Eye and Face Protection:

o Wear appropriate protective eyeglasses or chemical safety goggles that comply with OSHA's
29 CFR 1910.133 or European Standard EN166.[2]

o Aface shield may be necessary for tasks with a high risk of splashing.[4][10][11]
Skin and Body Protection:

o Wear a lab coat.[4] For larger quantities or where splashing is likely, consider a PVC apron
or a chemical-resistant suit.[5]

o Handle with chemical-resistant gloves.[4][7] Suitable materials for protection against dry
solids include nitrile rubber, butyl rubber, and polychloroprene.[5] Gloves must be inspected
prior to use and disposed of in accordance with good laboratory practices.[6]

Respiratory Protection:

 If dust is generated, use a NIOSH/MSHA or European Standard EN 149 approved respirator,
such as a type N95 dust mask.[2][4][9]

o For major spills or in emergency situations, a self-contained breathing apparatus (SCBA)
should be used.[1][4]

Emergency Procedures

Spill Response:

e Minor Spills: For small spills of solid material, avoid generating dust.[6] Carefully sweep up
the material and place it into a suitable, labeled container for disposal.[2]

e Major Spills: Evacuate the area and alert emergency responders.[5][6] Do not attempt to
clean up a large spill without appropriate training and PPE, including respiratory protection.

[6]

First Aid:
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» Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the
eyelids.[2][8] If irritation persists, seek medical attention.[2][7]

o Skin Contact: Take off contaminated clothing immediately.[6] Wash the affected area with
plenty of soap and water.[1][2] If skin irritation occurs, get medical advice.[2][7]

 Inhalation: Move the person to fresh air.[2][6] If breathing is difficult, give oxygen. Seek
medical attention if you feel unwell.[2][8]

 Ingestion: Rinse mouth with water.[2][7] Call a POISON CENTER or doctor if you feel unwell.
[11[7]

Disposal Plan

o Waste materials are considered hazardous and should be disposed of in accordance with
federal, state, and local environmental control regulations.[1][8]

¢ Dispose of surplus and non-recyclable solutions by offering them to a licensed disposal
company.[1]

o Contaminated packaging and PPE (such as gloves) should be placed in a sealed, labeled
container and disposed of as hazardous waste.[6][8] Do not allow the product to enter drains
or water courses.[1][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Diglycolic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b032558#personal-protective-equipment-for-handling-
diglycolic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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